Cas no 338982-28-8 (2-(4-Chlorophenyl)SulfanylNicotinaldehyde)

• Product Name: 2-(4-Chlorophenyl)SulfanylNicotinaldehyde
• CAS No: 338982-28-8
• MF: C₁₂H₈ClNOS
• MW: 249.716020584106
• MDL: MFCD00794341
• CID: 3047239
• PubChem ID: 2763772
• Update Time: 2025-05-24

2-(4-Chlorophenyl)SulfanylNicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Chlorophenyl)sulfanyl]nicotinaldehyde
• MFCD00794341
• CS-0323471
• 2-(4-chlorophenyl)sulfanylpyridine-3-carbaldehyde
• 2-[(4-chlorophenyl)thio]nicotinaldehyde
• SCHEMBL1465884
• AKOS005070146
• 338982-28-8
• 3L-303S
• 2-(4-chlorophenylthio)nicotinaldehyde
• QFMSNZPFOLUHPE-UHFFFAOYSA-N
• 2-((4-Chlorophenyl)thio)nicotinaldehyde
• 2-[(4-chlorophenyl)sulfanyl]pyridine-3-carbaldehyde
• 2-(4-Chlorophenyl)SulfanylNicotinaldehyde

• MDL： MFCD00794341
• Inchi： 1S/C12H8ClNOS/c13-10-3-5-11(6-4-10)16-12-9(8-15)2-1-7-14-12/h1-8H
• InChI Key： QFMSNZPFOLUHPE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C(C=O)=CC=CN=1

Computed Properties

• Exact Mass: 249.0015127g/mol
• Monoisotopic Mass: 249.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Melting Point: 86-88°C

2-(4-Chlorophenyl)SulfanylNicotinaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-(4-Chlorophenyl)SulfanylNicotinaldehyde

Comprehensive Overview of 2-(4-Chlorophenyl)SulfanylNicotinaldehyde (CAS No. 338982-28-8): Properties, Applications, and Industry Insights

2-(4-Chlorophenyl)SulfanylNicotinaldehyde (CAS No. 338982-28-8) is a specialized organic compound with a molecular formula of C₁₂H₈ClNOS. This nicotinaldehyde derivative features a 4-chlorophenyl sulfanyl substituent, which contributes to its unique chemical reactivity and versatility in synthetic applications. The compound's structural motif makes it valuable in pharmaceutical intermediates, agrochemical research, and material science. Its aldehyde functional group enables condensation reactions, while the sulfur-containing moiety enhances its utility in cross-coupling reactions.

In recent years, the demand for heterocyclic building blocks like 2-(4-Chlorophenyl)SulfanylNicotinaldehyde has surged due to their role in designing bioactive molecules. Researchers frequently search for "sulfanyl nicotinaldehyde synthesis" or "CAS 338982-28-8 applications," reflecting its relevance in drug discovery. The compound's chlorophenyl group is particularly noteworthy, as it often improves metabolic stability in medicinal chemistry projects. Environmental concerns have also driven interest in "green chemistry approaches for nicotinaldehyde derivatives," with this compound serving as a case study for sustainable halogenated intermediate design.

The physicochemical properties of 2-(4-Chlorophenyl)SulfanylNicotinaldehyde include a molecular weight of 249.71 g/mol and characteristic absorption in UV-Vis spectra (λ_max ~270-290 nm). Its crystal structure analysis reveals planar geometry around the pyridine ring, which influences packing efficiency in solid-state applications. Industry professionals often inquire about "scalable production methods for CAS 338982-28-8," with recent advances focusing on catalytic C-S bond formation techniques that reduce metal waste. The compound's stability under various pH conditions (2-9) makes it suitable for diverse reaction environments.

Emerging applications of 2-(4-Chlorophenyl)SulfanylNicotinaldehyde extend to organic electronics, where its conjugated system contributes to charge transport properties. Patent literature shows growing use in "OLED materials development" and "small molecule semiconductors." The 4-chloro substitution pattern offers steric and electronic tuning capabilities that materials scientists exploit for bandgap engineering. Analytical challenges, such as "HPLC purification of sulfanyl aldehydes," remain active research areas, with newer stationary phases improving separation efficiency for this class of compounds.

Quality control standards for CAS 338982-28-8 typically require ≥98% purity (HPLC), with strict limits on residual solvents. The compound's storage stability benefits from protection from light and moisture, topics frequently addressed in "handling sensitive aldehydes" technical bulletins. Regulatory compliance documentation emphasizes proper waste disposal procedures for chlorinated byproducts, aligning with global "green chemistry initiatives." Recent publications highlight its use in "multicomponent reactions" for rapid scaffold diversification, demonstrating continued relevance in combinatorial chemistry approaches.

Market analysis indicates steady growth for 2-(4-Chlorophenyl)SulfanylNicotinaldehyde, particularly in Asia-Pacific research hubs. Suppliers increasingly address queries about "custom synthesis scale-up" and "derivative libraries" based on this core structure. The compound's structure-activity relationship (SAR) potential makes it valuable for fragment-based drug discovery programs. Technical discussions often focus on "protecting group strategies" for the aldehyde function during subsequent transformations, with newer methods minimizing side reactions.

Future research directions for 338982-28-8 include exploration of its biocatalytic transformations and potential in "click chemistry" applications. The sulfur-nitrogen coordination sites present opportunities for metal-organic framework (MOF) development, a trending topic in materials science literature. As synthetic methodologies advance, this compound continues to serve as a versatile molecular scaffold bridging multiple disciplines of chemical research and industrial application.